N-(3-cyanophenyl)-3-methyl-4-nitrobenzamide

• IUPAC Name: N-(3-cyanophenyl)-3-methyl-4-nitrobenzamide
• InChI: InChI=1S/C15H11N3O3/c1-10-7-12(5-6-14(10)18(20)21)15(19)17-13-4-2-3-11(8-13)9-16/h2-8H,1H3,(H,17,19)
• InChI Key: ICBSEPBTNADNCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2=CC=CC(=C2)C#N)[N+](=O)[O-]
• Molecular Formula: C15H11N3O3
• Molecular Weight: 281.27 g/mol

Description

N-(3-cyanophenyl)-3-methyl-4-nitrobenzamide, also known as Niflumic acid, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used in scientific research. It is a potent inhibitor of chloride channels and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

N-(3-cyanophenyl)-3-methyl-4-nitrobenzamide acid exerts its inhibitory effect on chloride channels by binding to a specific site on the channel protein. This binding prevents the channel from opening and allows N-(3-cyanophenyl)-3-methyl-4-nitrobenzamide acid to act as a blocker of chloride ion transport. The exact mechanism of action of N-(3-cyanophenyl)-3-methyl-4-nitrobenzamide acid on chloride channels is still being investigated.
Biochemical and Physiological Effects:
N-(3-cyanophenyl)-3-methyl-4-nitrobenzamide acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the secretion of mucus in the airways, which makes it a potential treatment for respiratory diseases such as cystic fibrosis. N-(3-cyanophenyl)-3-methyl-4-nitrobenzamide acid has also been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-cyanophenyl)-3-methyl-4-nitrobenzamide acid in lab experiments is its potency as a chloride channel inhibitor. It has been shown to be effective at low concentrations and can be used to study the function of chloride channels in a variety of cell types. However, one limitation of using N-(3-cyanophenyl)-3-methyl-4-nitrobenzamide acid is its potential for off-target effects. It has been shown to interact with other ion channels and may affect cellular processes that are not related to chloride transport.

Future Directions

There are several future directions for research on N-(3-cyanophenyl)-3-methyl-4-nitrobenzamide acid. One area of interest is the development of more specific chloride channel inhibitors that do not have off-target effects. Another area of interest is the use of N-(3-cyanophenyl)-3-methyl-4-nitrobenzamide acid as a potential treatment for respiratory diseases and inflammatory bowel disease. Additionally, the role of chloride channels in cancer progression is an area of active research, and N-(3-cyanophenyl)-3-methyl-4-nitrobenzamide acid may be a useful tool for studying this process.
Conclusion:
In conclusion, N-(3-cyanophenyl)-3-methyl-4-nitrobenzamide acid is a potent inhibitor of chloride channels that has been widely used in scientific research. Its synthesis is relatively simple, and it has a variety of biochemical and physiological effects. While it has some limitations, it remains an important tool for studying the function of chloride channels and may have potential therapeutic applications in the future.

Synthesis Methods

The synthesis of N-(3-cyanophenyl)-3-methyl-4-nitrobenzamide acid involves the reaction of 3-cyanophenyl isocyanate with 3-methyl-4-nitroaniline in the presence of a base. The resulting product is then purified by recrystallization to obtain N-(3-cyanophenyl)-3-methyl-4-nitrobenzamide acid in its pure form. The synthesis of N-(3-cyanophenyl)-3-methyl-4-nitrobenzamide acid is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

N-(3-cyanophenyl)-3-methyl-4-nitrobenzamide acid has been extensively used in scientific research to study the function of chloride channels. Chloride channels are a group of ion channels that regulate the flow of chloride ions across cell membranes. N-(3-cyanophenyl)-3-methyl-4-nitrobenzamide acid has been shown to inhibit the activity of several types of chloride channels, including the cystic fibrosis transmembrane conductance regulator (CFTR) and the calcium-activated chloride channels (CaCCs).